Cas no 1956366-59-8 (1H-Indole-4-carboxaldehyde, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-2,3-dihydro-2-oxo-)

• Product Name: 1H-Indole-4-carboxaldehyde, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-2,3-dihydro-2-oxo-
• CAS No: 1956366-59-8
• CID: 5059756
• Update Time: 2025-08-04

1H-Indole-4-carboxaldehyde, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-2,3-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-carboxaldehyde, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-2,3-dihydro-2-oxo-

Additional information on 1H-Indole-4-carboxaldehyde, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-2,3-dihydro-2-oxo-

1H-Indole-4-carboxaldehyde, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-2,3-dihydro-2-oxo- (CAS No. 1956366-59-8): A Comprehensive Overview

1H-Indole-4-carboxaldehyde, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-2,3-dihydro-2-oxo- (CAS No. 1956366-59-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This indole derivative is characterized by its unique structural features, including a trifluoromethyl-substituted phenyl group and a carboxaldehyde functional group, which contribute to its diverse applications and reactivity.

The compound's molecular structure makes it a valuable intermediate in the synthesis of various pharmaceutical agents and functional materials. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of small-molecule inhibitors targeting specific biological pathways. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, the demand for 1H-Indole-4-carboxaldehyde derivatives has surged due to their relevance in addressing global health challenges, such as antimicrobial resistance and chronic diseases. For instance, indole-based compounds have shown promise in the development of novel antibiotics and anti-inflammatory agents. This aligns with the growing interest in sustainable healthcare solutions and precision medicine, which are among the top-searched topics in scientific and medical communities.

From a synthetic chemistry perspective, CAS No. 1956366-59-8 serves as a versatile precursor for heterocyclic chemistry. Its reactive aldehyde group allows for further functionalization, enabling the creation of complex molecular architectures. This property is particularly valuable in the design of high-performance materials, such as organic semiconductors and liquid crystals, which are essential for advancements in renewable energy technologies and flexible electronics.

The compound's physicochemical properties, including its solubility, stability, and reactivity, have been extensively studied to optimize its use in various applications. For example, its electron-withdrawing trifluoromethyl groups influence its electronic properties, making it suitable for use in catalysis and photochemical reactions. These attributes are highly relevant to researchers exploring green chemistry and sustainable synthesis methods, which are frequently searched topics in academic and industrial settings.

Market trends indicate a rising interest in customized chemical intermediates like 1H-Indole-4-carboxaldehyde, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-2,3-dihydro-2-oxo-. Pharmaceutical and biotechnology companies are increasingly sourcing high-purity compounds to support their R&D initiatives. Additionally, the compound's potential in agrochemical research has sparked interest, particularly in the development of next-generation crop protection agents that align with environmental sustainability goals.

In conclusion, 1H-Indole-4-carboxaldehyde, 1-[[2,4-bis(trifluoromethyl)phenyl]methyl]-2,3-dihydro-2-oxo- (CAS No. 1956366-59-8) represents a fascinating area of research with broad implications across multiple industries. Its unique structural features and versatile applications make it a compound of significant interest in modern chemistry and material science. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, energy, and sustainable technology.